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Compound of Interest

Compound Name: Meta-Fexofenadine-d6

Cat. No.: B12418007

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fexofenadine is a second-generation antihistamine used to relieve allergy symptoms. It is the
active carboxylic acid metabolite of terfenadine.[1][2] Fexofenadine is commercially available
as a racemic mixture of (R)-(+)- and (S)-(-)-enantiomers. The separation and quantification of
fexofenadine from its isomers and related impurities are critical for quality control in
pharmaceutical formulations and for pharmacokinetic studies. This application note provides
detailed chromatographic methods for the successful separation of fexofenadine from its
structural isomer (meta-isomer) and its enantiomers.

Fexofenadine has several related compounds that can be present as impurities, including:

Impurity A: Keto-fexofenadine

Impurity B:meta-isomer of fexofenadine

Impurity C: Methyl ester of fexofenadine

Impurity D: Methyl ester of keto-fexofenadine[1][3]

This document outlines validated High-Performance Liquid Chromatography (HPLC) methods
for both achiral (related substances) and chiral (enantiomeric) separations.
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Chromatographic Separation Workflow

The general workflow for the chromatographic analysis of fexofenadine and its isomers
involves several key stages, from initial sample handling to final data interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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